(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate

• IUPAC Name: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate
• InChI: InChI=1S/C14H11ClO4S2/c15-11-4-2-1-3-9(11)13(16)19-12-6-8-21(17,18)14-10(12)5-7-20-14/h1-5,7,12H,6,8H2
• InChI Key: JLYFRVPMYDLOCC-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)C2=C(C1OC(=O)C3=CC=CC=C3Cl)C=CS2
• Molecular Formula: C14H11ClO4S2
• Molecular Weight: 342.8 g/mol

Description

(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate is an organic compound belonging to the thiopyran family of compounds. It is used as a reagent in the synthesis of various pharmaceuticals, as well as in the study of biochemical and physiological processes.

Scientific Research Applications

Catalysis and Chemical Synthesis

One area of application for compounds with similar structures is in catalysis and chemical synthesis. For instance, the use of copper(I) catalysis in C–S cross-coupling reactions demonstrates how related compounds can facilitate the synthesis of diheteroaryl and diaryl thioethers under base-free conditions, achieving good to excellent yields. This suggests that derivatives like the one could potentially play a role in similar catalytic processes or serve as intermediates in organic synthesis (Guo et al., 2015).

Materials Science and Electrochemistry

Compounds with thiophene cores are of significant interest in the field of materials science, particularly for their applications in electrochromic devices and conductive polymers. A study on donor-acceptor systems involving similar thiophene derivatives highlights the development of low bandgap black polymer electrochromes. These materials exhibit significant color changes and operational stability, making them suitable for use in smart windows and displays. The research into these materials indicates the potential utility of related compounds in creating new electrochromic polymers with tailored properties (İçli et al., 2010).

Pharmaceutical Research

While specific applications in drug development for the compound were not identified, research on structurally similar compounds has demonstrated potential in pharmaceutical sciences. For example, derivatives of benzo[b]thiophene have been studied for their diuretic and hypotensive activities, suggesting that related compounds might be explored for similar therapeutic effects. Such studies underscore the importance of structural analogs in the discovery and development of new pharmaceuticals (Ong et al., 1987).